N-{[1-(4-isopropylbenzyl)pyrrolidin-3-yl]methyl}cyclopropanesulfonamide

• IUPAC Name: N-[[1-[(4-propan-2-ylphenyl)methyl]pyrrolidin-3-yl]methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C18H28N2O2S/c1-14(2)17-5-3-15(4-6-17)12-20-10-9-16(13-20)11-19-23(21,22)18-7-8-18/h3-6,14,16,18-19H,7-13H2,1-2H3
• InChI Key: UBTPJUUOWPOCCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCC(C2)CNS(=O)(=O)C3CC3
• Molecular Formula: C18H28N2O2S
• Molecular Weight: 336.5 g/mol

Description

The compound “N-{[1-(4-isopropylbenzyl)pyrrolidin-3-yl]methyl}cyclopropanesulfonamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods. One common approach involves ring construction from different cyclic or acyclic precursors. Another approach involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, an isopropylbenzyl group, a cyclopropane ring, and a sulfonamide group. The spatial orientation of these groups and their stereochemistry could significantly influence the compound’s biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. Pyrrolidine rings, for example, can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as the presence of the pyrrolidine ring, the isopropylbenzyl group, the cyclopropane ring, and the sulfonamide group would all contribute to its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Pyrrolidine derivatives are found in a variety of biologically active compounds, suggesting that this compound could have potential applications in medicinal chemistry.

Future Directions

The future directions for research on this compound could involve further exploration of its potential uses in medicinal chemistry, given the presence of the pyrrolidine ring, which is a common feature in many biologically active compounds.